Cas no 397278-21-6 (N-4-chloro-2-(2-chlorobenzoyl)phenyl-3,5-dimethylbenzamide)

• Product Name: N-4-chloro-2-(2-chlorobenzoyl)phenyl-3,5-dimethylbenzamide
• CAS No: 397278-21-6
• MF: C₂₂H₁₇Cl₂NO₂
• MW: 398.281883955002
• CID: 5945538
• PubChem ID: 23741958
• Update Time: 2025-05-25

N-4-chloro-2-(2-chlorobenzoyl)phenyl-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-chloro-2-(2-chlorobenzoyl)phenyl-3,5-dimethylbenzamide
• N-(4-chloro-2-(2-chlorobenzoyl)phenyl)-3,5-dimethylbenzamide
• Benzamide, N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-3,5-dimethyl-
• 397278-21-6
• AKOS024600030
• F0789-0081
• N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-3,5-dimethylbenzamide
• Oprea1_758205

• Inchi： 1S/C22H17Cl2NO2/c1-13-9-14(2)11-15(10-13)22(27)25-20-8-7-16(23)12-18(20)21(26)17-5-3-4-6-19(17)24/h3-12H,1-2H3,(H,25,27)
• InChI Key： CHJPCSMDNBZSQM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1C(=O)C1=CC=CC=C1Cl)(=O)C1=CC(C)=CC(C)=C1

Computed Properties

• Exact Mass: 397.0636342g/mol
• Monoisotopic Mass: 397.0636342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 505.3±50.0 °C(Predicted)
• pka: 12.42±0.70(Predicted)

Additional information on N-4-chloro-2-(2-chlorobenzoyl)phenyl-3,5-dimethylbenzamide

N-4-Chloro-2-(2-Chlorobenzoyl)Phenyl-3,5-Dimethylbenzamide: A Comprehensive Overview

N-4-Chloro-2-(2-chlorobenzoyl)phenyl-3,5-dimethylbenzamide, also known by its CAS number 397278-21-6, is a complex organic compound with significant applications in the field of pharmaceuticals and agrochemicals. This compound is a derivative of benzamide, featuring a substituted benzene ring with chloro and methyl groups, as well as a benzoyl group attached to the nitrogen atom. The structure of this compound is characterized by its chlorinated aromatic rings and benzamide functional group, which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the potential of N-4-chloro-2-(2-chlorobenzoyl)phenyl-3,5-dimethylbenzamide in the development of new drug candidates. Researchers have focused on its ability to inhibit specific enzymes involved in cellular signaling pathways, making it a promising lead compound for the treatment of various diseases, including cancer and inflammatory disorders. The chlorine substituents in the molecule play a critical role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are essential for drug efficacy.

In terms of synthesis, N-4-chloro-2-(2-chlorobenzoyl)phenyl-3,5-dimethylbenzamide is typically prepared through a multi-step process involving nucleophilic acyl substitution and aromatic substitution reactions. The use of microwave-assisted synthesis has been explored to optimize reaction conditions and improve yield. This approach not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing solvent usage and reaction time.

The biological activity of this compound has been extensively studied using in vitro and in vivo models. Preclinical studies have demonstrated its potent anti-inflammatory and antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets, providing valuable insights into its mechanism of action.

From an environmental perspective, the degradation pathways of N-4-chloro-2-(2-chlorobenzoyl)phenyl-3,5-dimethylbenzamide have been investigated to assess its potential impact on ecosystems. Studies indicate that the compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aqueous environments. However, further research is needed to evaluate its long-term effects on soil microorganisms and aquatic life.

In conclusion, N-4-chloro-2-(2-chlorobenzoyl)phenyl-3,5-dimethylbenzamide (CAS No. 397278-21-6) is a versatile compound with promising applications in drug discovery and development. Its unique chemical structure and biological properties make it a valuable tool for researchers in various fields. As ongoing studies continue to uncover new insights into its mechanisms and applications, this compound is expected to play an increasingly important role in advancing medical science.